Cas no 4278-08-4 (2-(4-Fluoro-phenyl)-1h-imidazole)

• Product Name: 2-(4-Fluoro-phenyl)-1h-imidazole
• CAS No: 4278-08-4
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD04114652
• CID: 889906
• PubChem ID: 11744944
• Update Time: 2025-04-19

2-(4-Fluoro-phenyl)-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-1H-imidazole
• 2-(4-Fluoro-phenyl)-1h-imidazole
• 2-(4'-fluorophenyl)imidazole
• 2-(4-fluorophenyl)imidazole
• 2-(p-Fluorphenyl)imidazol
• AB18738
• AG-F-51883
• AGN-PC-00FAIX
• CTK4I6602
• SureCN771236
• 5900AB
• SY057679
• AK112114
• 1H-IMIDAZOLE, 2-(4-FLUOROPHENYL)-
• 2-(4-Fluoro-phenyl)-1H-imidazole, AldrichCPR
• DS-5432
• DTXSID90471609
• 2-(4-.u+/-(1/2)>>u)-1H-ssasso
• DB-375785
• CS-0037460
• AKOS010225818
• F14637
• SCHEMBL771236
• YSWG085
• 4278-08-4
• MFCD04114652

• MDL： MFCD04114652
• Inchi： 1S/C9H7FN2/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H,(H,11,12)
• InChI Key： GTIYLLQEFVPNTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC=CN1

Computed Properties

• Exact Mass: 162.05900
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Experimental Properties

• Boiling Point: 332.2±25.0°C at 760 mmHg
• PSA: 28.68000
• LogP: 2.21580

2-(4-Fluoro-phenyl)-1h-imidazole Security Information

• Hazard Statement： H302-H319
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Sealed in dry,Room Temperature